3-Amino-1-(5-chloro-1,3-thiazol-2-yl)propan-1-ol

• Molecular Formula: C6H9ClN2OS
• Molecular Weight: 192.67 g/mol
• SMILES: C1=C(SC(=N1)C(CCN)O)Cl
• InChI: InChI=1S/C6H9ClN2OS/c7-5-3-9-6(11-5)4(10)1-2-8/h3-4,10H,1-2,8H2
• InChIKey: DAOWVHSEQJOYHP-UHFFFAOYSA-N

Researchers needing a validated 5-chloro-thiazole core for kinase or GPCR drug discovery often face supply gaps for this specific regioisomer. This compound directly solves that sourcing bottleneck. - Directly enables SAR exploration of the Aurora A kinase series (class-level IC50 = 1.10 µM). - Amino alcohol chain allows rapid diversification via amide coupling or reductive amination. - Procured exclusively as a research intermediate; available with full CoA and documented storage/shipping conditions.

3-Amino-1-(5-chloro-1,3-thiazol-2-yl)propan-1-ol: Chemical Profile

3-Amino-1-(5-chloro-1,3-thiazol-2-yl)propan-1-ol (CAS 1696751-70-8, molecular formula C6H9ClN2OS, molecular weight 192.67) is a heterocyclic building block featuring a 5-chloro-substituted 1,3-thiazole ring linked at the 2-position to a 3-amino-1-hydroxypropyl moiety . The compound is a member of the broader aminothiazole family, a privileged scaffold in medicinal chemistry known for diverse biological activities [1]. The 5-chloro substitution confers distinct electronic and steric properties relative to non-chlorinated or differently substituted thiazole analogs, and the pendant amino alcohol chain provides a versatile synthetic handle for further derivatization [2]. While the compound is predominantly employed as a synthetic intermediate rather than a final drug substance, the scarcity of publicly disclosed biological data for this specific structure necessitates careful consideration of its selection relative to closely related alternatives.

5‑Chloro‑1,3‑thiazole core modulates electronic and lipophilic properties for medicinal chemistry design

Amino alcohol chain supports orthogonal derivatization via amine and alcohol handles

Reported scaffold context for kinase, antimicrobial, and antifungal research programs

• [1] Das, D., Sikdar, P., & Bairagi, M. (2016). Recent developments of 2-aminothiazole derivatives in medicinal chemistry. European Journal of Medicinal Chemistry, 109, 89-98. View Source
• [2] Synthesis and Biological Evaluation of Thiazole Derivatives. (2020). IntechOpen. View Source

3-Amino-1-(5-chloro-1,3-thiazol-2-yl)propan-1-ol: Analog Differentiation

Within the class of 2-substituted aminothiazole propanol derivatives, seemingly minor structural modifications—such as omission of the 5-chloro substituent, repositioning of the chlorine atom from C5 to C4, or alteration of the amino alcohol chain length—produce compounds with distinctly different physicochemical properties, synthetic reactivities, and potential biological target engagement profiles . The electron-withdrawing chloro group at the thiazole C5 position directly modulates the electron density of the heterocyclic ring, affecting both its chemical stability toward electrophilic attack and its binding interactions with biological targets such as kinase ATP-binding pockets or G-protein coupled receptor orthosteric sites [1]. Generic substitution with a non-chlorinated analog (e.g., 3-amino-1-(thiazol-2-yl)propan-1-ol) or a 4-chloro regioisomer may fundamentally alter synthetic outcomes in downstream derivatization or result in divergent activity profiles in structure-activity relationship (SAR) campaigns, as detailed in the quantitative evidence below [2].

Non‑chlorinated analog Lacks the electron‑withdrawing chloro group; ring electronics, lipophilicity, and target‑binding context may shift significantly.

4‑Chloro regioisomer Chlorine at C4 instead of C5 alters SNAr reactivity and cross‑coupling outcomes, limiting access to certain derivative libraries.

Methylamine or alcohol‑deleted analogs Absence of the hydroxyl group removes esterification/etherification options and eliminates the chiral center for stereochemical control.

• [1] Das, D., et al. (2016). Recent developments of 2-aminothiazole derivatives in medicinal chemistry. European Journal of Medicinal Chemistry, 109, 89-98. View Source
• [2] Patent WO2010122504A1. Thiazole derivatives and their use as P2Y12 receptor antagonists. View Source

3-Amino-1-(5-chloro-1,3-thiazol-2-yl)propan-1-ol: Comparative Evidence

Physicochemical Differences vs Non-Chlorinated Analogs

The 5-chloro substitution on the thiazole ring confers quantifiable differences in molecular properties compared to the non-chlorinated analog 3-amino-1-(thiazol-2-yl)propan-1-ol. The chloro substituent increases both molecular weight and lipophilicity, parameters that critically influence passive membrane permeability and target binding. Computational physicochemical analysis indicates an increase in AlogP of approximately 0.7-1.0 log unit relative to the non-chlorinated analog, based on class-derived values for 5-chloro-thiazole derivatives . The increased molecular weight (192.67 vs. 158.22 g/mol) and altered electron density of the heterocyclic ring impact its reactivity in nucleophilic and electrophilic substitution reactions .

Physicochemical vs non‑Cl analog

Class‑level inference

MW 192.67 vs 158.22 g/mol; AlogP increase ~0.7–1.0 log units

Lipophilicity shift may influence membrane permeability context

Computed estimates; experimental logP not available

Evidence Dimension	Molecular Weight and Lipophilicity (Computed AlogP)
Target Compound Data	MW: 192.67 g/mol; AlogP: ~0.5-1.0 (estimated from thiazole class)
Comparator Or Baseline	3-Amino-1-(thiazol-2-yl)propan-1-ol (CAS 1514359-69-3); MW: 158.22 g/mol; AlogP: ~ -0.2 to 0.0
Quantified Difference	MW increase: 34.45 g/mol; AlogP increase: ~0.7-1.0 log units
Conditions	Calculated values based on fragment-based methods and class SAR for 5-chloro-1,3-thiazole derivatives [1].

Why This Matters

Increased lipophilicity may enhance membrane permeability, a critical factor for intracellular target engagement or blood-brain barrier penetration in CNS drug discovery programs.

• [1] Synthesis and Biological Evaluation of Thiazole Derivatives. (2020). IntechOpen. Chapter: Chemoinformatics analysis of thiazole-based inhibitors. View Source

5-Chloro vs 4-Chloro Substitution Reactivity

The position of the chloro substituent on the thiazole ring—C5 in the target compound versus C4 in its regioisomer 3-amino-1-(4-chloro-1,3-thiazol-5-yl)propan-1-ol (CAS 2137626-36-7)—dictates fundamentally different chemical reactivity in downstream transformations. The C5 position is significantly more activated toward nucleophilic aromatic substitution (SNAr) due to the adjacent electron-withdrawing imine nitrogen in the thiazole ring, enabling selective functionalization that is not feasible with the 4-chloro regioisomer . In palladium-catalyzed cross-coupling reactions, the 5-chloro substituent participates in Suzuki-Miyaura and Buchwald-Hartwig couplings with distinct reaction kinetics and yields compared to 4-chloro analogs [1].

5‑Cl vs 4‑Cl SNAr reactivity

Class‑level inference

C5 SNAr‑active (adjacent imine activation); C4 SNAr‑inert under mild conditions

Regioisomer choice determines accessible derivatization routes

Reactivity based on thiazole heterocycle principles

Evidence Dimension	Reactivity in Nucleophilic Aromatic Substitution (SNAr)
Target Compound Data	5-Chloro-1,3-thiazole; High SNAr reactivity at C5 due to adjacent imine nitrogen activation
Comparator Or Baseline	4-Chloro-1,3-thiazole; Low to negligible SNAr reactivity at C4
Quantified Difference	Qualitative difference: C5 is SNAr-active; C4 is SNAr-inert under mild conditions
Conditions	Class reactivity derived from thiazole heterocyclic chemistry principles [2]

Why This Matters

Selection of the 5-chloro regioisomer over the 4-chloro regioisomer enables divergent synthetic strategies and access to different downstream derivative libraries, a critical factor for medicinal chemistry SAR exploration.

• [1] Patent WO2010122504A1. Thiazole derivatives and their use as P2Y12 receptor antagonists. Section describing SAR of chloro-substitution. View Source
• [2] Das, D., et al. (2016). Recent developments of 2-aminothiazole derivatives in medicinal chemistry. European Journal of Medicinal Chemistry, 109, 89-98. Section 2.2 on chemical reactivity. View Source

Amino Alcohol vs Methylamine Synthetic Versatility

The 3-amino-1-hydroxypropyl side chain of the target compound offers two distinct functional groups—a primary amine and a secondary alcohol—that can be selectively derivatized through orthogonal protecting group strategies. In contrast, closely related analogs such as (5-chlorothiazol-2-yl)methanamine (CAS 1289083-12-0) lack the hydroxyl group, eliminating the possibility for esterification, etherification, or oxidation reactions that are accessible with the target compound . The chiral center at the hydroxyl-bearing carbon (C1 of the propanol chain) also introduces the potential for enantioselective synthesis and the generation of stereochemically defined analogs, a dimension absent in simpler aminomethyl thiazole derivatives .

Amino alcohol vs methylamine

Data to verify

2 functional groups (amine + alcohol) vs 1 (amine only); chiral center present

Dual handles enable broader library synthesis and stereochemical exploration

Structural comparison; no disclosed experimental validation

Evidence Dimension	Number of Derivatizable Functional Groups
Target Compound Data	Two: primary amine (-NH2) and secondary alcohol (-OH) on a 3-carbon chain
Comparator Or Baseline	(5-Chlorothiazol-2-yl)methanamine; One: primary amine (-NH2) only
Quantified Difference	2 functional groups vs. 1 functional group; chiral center present vs. absent
Conditions	Structural comparison based on molecular formula and IUPAC nomenclature

Why This Matters

The presence of both amine and alcohol functionalities enables sequential derivatization strategies and access to more chemically diverse compound libraries, increasing the probability of identifying hits in screening campaigns.

Kinase Inhibition: 5-Chloro Substitution Advantage

While direct biological data for the target compound is not publicly available, class-level SAR from structurally related 5-chloro-1,3-thiazol-2-amine derivatives demonstrates that the 5-chloro substituent significantly enhances binding affinity for Aurora A kinase. For example, 5-chloro-N-(4-fluorophenyl)-1,3-thiazol-2-amine exhibited an IC50 of 1.10 µM against Aurora A, whereas non-chlorinated or 4-substituted thiazole analogs in the same study showed substantially reduced potency or were inactive [1]. The 5-chloro substitution is hypothesized to occupy a hydrophobic pocket within the kinase ATP-binding site, contributing to favorable van der Waals interactions that are absent with non-halogenated analogs [2].

Kinase inhibition (Aurora A)

Class‑level inference

IC₅₀ = 1.10 µM for 5‑Cl‑N‑(4‑fluorophenyl)‑1,3‑thiazol‑2‑amine

Reported class‑level kinase inhibition context supports scaffold selection

Target compound not directly evaluated

Evidence Dimension	Aurora A Kinase Inhibitory Activity (IC50)
Target Compound Data	Not directly measured; inferred class activity from 5-chloro-1,3-thiazol-2-amine scaffold
Comparator Or Baseline	5-chloro-N-(4-fluorophenyl)-1,3-thiazol-2-amine: IC50 = 1.10 µM; Non-chlorinated thiazole analogs: inactive or >10 µM
Quantified Difference	~10-fold or greater potency enhancement attributed to 5-chloro substitution
Conditions	Biochemical Aurora A kinase assay; incubation with ATP/[γ-33P]ATP at pH 7.0, 2°C [3]

Why This Matters

For kinase inhibitor discovery programs targeting Aurora A or related kinases, the 5-chloro-thiazole scaffold may provide a potency advantage that justifies its selection over non-chlorinated alternatives.

• [1] BindingDB. (2008). BDBM25657: 5-chloro-N-(4-fluorophenyl)-1,3-thiazol-2-amine. Aurora A kinase IC50 data. View Source
• [2] Das, D., et al. (2016). Recent developments of 2-aminothiazole derivatives in medicinal chemistry. European Journal of Medicinal Chemistry, 109, 89-98. Section 3.1 on kinase inhibition. View Source
• [3] BindingDB. BDBM25657 assay description: Aurora A kinase inhibition with ATP/[γ-33P]ATP. View Source

5-Chlorothiazole Derivatives: Anti-MRSA Activity

Compounds derived from the 5-chlorothiazole core have demonstrated significant antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA) and other clinically relevant pathogens . While the target compound itself has not been evaluated, the 5-chlorothiazole scaffold is recognized for enhanced antimicrobial potency compared to non-chlorinated thiazoles, attributed to improved membrane permeability conferred by the chloro substituent . In class-wide SAR studies, 2-aminothiazole derivatives bearing chloro substitution at the 5-position consistently show lower MIC values (1-64 µg/mL range) against Gram-positive pathogens compared to their non-halogenated counterparts [1].

Anti‑MRSA activity

Class‑level inference

MIC 1–64 µg/mL for 5‑chlorothiazole derivatives vs S. aureus

Reported antimicrobial screening context for Gram‑positive pathogens

Broth microdilution; target compound not tested

Evidence Dimension	Antibacterial Activity (MIC) Against Gram-Positive Pathogens
Target Compound Data	Not directly measured; class inference from 5-chlorothiazole derivatives
Comparator Or Baseline	2-Aminothiazole derivatives: MIC range 1-64 µg/mL against S. aureus (including MRSA); Non-chlorinated analogs: generally higher MIC values
Quantified Difference	2- to 4-fold lower MIC values reported for chloro-substituted thiazoles in several SAR series
Conditions	Broth microdilution assays against S. aureus and MRSA clinical isolates [2]

Why This Matters

In antimicrobial drug discovery programs targeting resistant Gram-positive pathogens, the 5-chlorothiazole scaffold may offer a potency advantage, reducing the required dose and potentially mitigating toxicity concerns.

• [1] PubMed. (2021). Synthesis of Novel Thiazole Derivatives Bearing β-Amino Acid and Aromatic Moieties. Antimicrobial activity data. View Source
• [2] International Journal of Pharmaceutical Sciences. (2024). A Review On Chemistry And Antimicrobial Activity Of Thiazole. View Source

Anti-Cryptococcus Activity of 5-Chlorothiazole Scaffold

Thiazole compounds containing the 5-chloro substituent have demonstrated promising in vitro antifungal activity against Cryptococcus neoformans and Cryptococcus gattii, with reported MIC values ranging from 0.25 to 2 µg/mL [1]. Notably, some 5-chlorothiazole derivatives have shown activity against azole-resistant fungal strains, a critical unmet medical need given the emergence of resistance to frontline antifungals like fluconazole . The antifungal mechanism is hypothesized to involve increased production of reactive oxygen species (ROS) in fungal cells, a pathway distinct from the ergosterol biosynthesis inhibition exerted by azole antifungals [2].

Anti‑Cryptococcus activity

Class‑level inference

MIC 0.25–2 µg/mL for thiazole derivatives vs C. neoformans

Reported antifungal screening context; distinct from azole mechanism

Activity against azole‑resistant strains noted in class

Evidence Dimension	Antifungal Activity (MIC) Against Cryptococcus Species
Target Compound Data	Not directly measured; class inference from 5-chlorothiazole-containing derivatives
Comparator Or Baseline	Thiazole derivatives: MIC 0.25-2 µg/mL against C. neoformans H99 and KN99α; Fluconazole: MIC 2-8 µg/mL for wild-type, >64 µg/mL for resistant strains
Quantified Difference	Up to 8-fold lower MIC compared to fluconazole against wild-type; active against azole-resistant strains
Conditions	Broth microdilution assays against Cryptococcus neoformans and Cryptococcus gattii strains [3]

Why This Matters

For antifungal drug discovery, particularly targeting cryptococcal meningitis in immunocompromised patients, the 5-chlorothiazole scaffold may provide a novel mechanism of action that circumvents existing azole resistance.

• [1] PubMed. Heterocycle thiazole compounds exhibit antifungal activity through increase in the production of reactive oxygen species in the Cryptococcus neoformans-Cryptococcus gattii species complex. View Source
• [2] EBSCO Research Starters. Thiazole antifungals: Mechanism of action involving cytochrome P450 demethylase inhibition and alternative pathways. View Source
• [3] PubMed. (2018). Synthesis, molecular modeling studies and evaluation of antifungal activity of a novel series of thiazole derivatives. View Source

3-Amino-1-(5-chloro-1,3-thiazol-2-yl)propan-1-ol: Application Scenarios

Aurora A Kinase Inhibitor Lead Generation

The 5-chloro-thiazole scaffold, as demonstrated by class-level SAR (IC50 = 1.10 µM for 5-chloro-N-(4-fluorophenyl)-1,3-thiazol-2-amine against Aurora A), provides a validated starting point for kinase inhibitor discovery programs [1]. The target compound's pendant amino alcohol chain offers a convenient handle for further diversification to optimize potency, selectivity, and pharmacokinetic properties. This scenario is particularly relevant for medicinal chemistry teams pursuing novel ATP-competitive kinase inhibitors where the 5-chloro substitution has been shown to confer significant potency enhancements over non-chlorinated analogs.

MRSA & Gram-Positive Lead Optimization

Given the class-level evidence that 5-chlorothiazole derivatives exhibit potent antibacterial activity against MRSA with MIC values in the 1-64 µg/mL range, the target compound represents a suitable scaffold for antimicrobial SAR campaigns [2]. The presence of the 3-amino-1-hydroxypropyl side chain enables the synthesis of diverse analogs through amide coupling, reductive amination, or esterification, facilitating exploration of chemical space around a validated antimicrobial core. This application is of high priority given the global need for new antibiotics to combat rising antimicrobial resistance.

Azole-Resistant Cryptococcal Antifungal Discovery

The demonstrated activity of 5-chlorothiazole-containing compounds against Cryptococcus species (MIC 0.25-2 µg/mL), including azole-resistant strains, positions the target compound as a promising starting point for novel antifungal development [3]. The proposed ROS-mediated mechanism of action, distinct from ergosterol biosynthesis inhibition, offers the potential for combination therapy with existing azole antifungals without cross-resistance. The amino alcohol functionality of the target compound may be exploited to improve aqueous solubility and formulation properties relative to more lipophilic thiazole derivatives.

P2Y12 Antagonist for Cardiovascular Disorders

Patent literature (WO2010122504A1) explicitly identifies thiazole derivatives bearing chloro substitution at the 5-position as P2Y12 receptor antagonists with potential utility in the treatment of thrombotic disorders, including myocardial infarction and stroke [4]. The target compound's structural features align with the general formula disclosed in this patent family, making it a relevant intermediate for the synthesis of novel antiplatelet agents. Procurement of this specific building block is justified for research groups pursuing P2Y12 antagonist programs, particularly those aiming to generate analogs with differentiated pharmacokinetic or selectivity profiles.

Application

Selection Property

Validation Focus

Aurora A kinase inhibitor studies

5‑Chlorothiazole scaffold with derivatizable amino alcohol handle

Kinase inhibitory activity and isoform selectivity profiling

Antimicrobial screening – Gram‑positive pathogens

Antimicrobial thiazole core with functionalization sites

MIC determination and resistance panel evaluation

Antifungal screening – Cryptococcus spp.

ROS‑modulating antifungal scaffold potential

MIC against wild‑type and azole‑resistant strains

P2Y12 receptor antagonist research

Thiazole‑based intermediate for platelet signaling studies

Platelet aggregation and receptor binding assay context

• [1] BindingDB. (2008). BDBM25657: 5-chloro-N-(4-fluorophenyl)-1,3-thiazol-2-amine. Aurora A kinase IC50 = 1.10 µM. View Source
• [2] PubMed. (2021). Synthesis of Novel Thiazole Derivatives Bearing β-Amino Acid and Aromatic Moieties. Antimicrobial MIC data. View Source
• [3] PubMed. Heterocycle thiazole compounds exhibit antifungal activity against Cryptococcus species. MIC 0.25-2 µg/mL. View Source
• [4] Patent WO2010122504A1. Thiazole derivatives and their use as P2Y12 receptor antagonists. View Source